Cas no 52090-67-2 (1-(1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone)

• Product Name: 1-(1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone
• CAS No: 52090-67-2
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD16495877
• CID: 1017672
• PubChem ID: 45086209
• Update Time: 2025-06-07

1-(1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone
• 1-(1H-pyrazolo[3,4-c]pyridin-1-yl)Ethanone
• 1-ACETYLPYRAZOLO[3,4-C]PYRIDINE
• 1H-Pyrazolo[3,4-c]pyridine, 1-acetyl- (9CI)
• 1-pyrazolo[3,4-c]pyridin-1-ylethanone
• 1-acetyl-1H-pyrazolo[3,4-c]pyridine
• AN-584
• MolPort-004-772-560
• PubChem18861
• SureCN1638696
• AN-584/43460831
• SCHEMBL1638696
• Ethanone, 1-(1H-pyrazolo[3,4-c]pyridin-1-yl)-
• F18121
• 1-(1H-Pyrazolo[3,4-c]pyridin-1-yl)ethan-1-one
• CS-0327094
• MFCD16495877
• CCA09067
• 52090-67-2
• DTXSID80665893
• 1-pyrazolo[3,4-c]pyridin-1-yl-ethanone
• DB-071482
• AS-76035
• YACHLCXBKJVESW-UHFFFAOYSA-N
• SY008015

• MDL： MFCD16495877
• Inchi： 1S/C8H7N3O/c1-6(12)11-8-5-9-3-2-7(8)4-10-11/h2-5H,1H3
• InChI Key： YACHLCXBKJVESW-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=NC=CC=2C=N1

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78000
• LogP: 1.09140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone

1-(1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone: A Comprehensive Overview

1-(1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone, also known by its CAS number 52090-67-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds with a pyrazole ring fused to a pyridine ring. The presence of the ethanone group further enhances its chemical and biological properties, making it a valuable molecule for various applications.

The structure of 1-(1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone is characterized by a pyrazolo[3,4-c]pyridine moiety attached to an ethanone group. This unique arrangement imparts the compound with distinct electronic and steric properties. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in drug discovery. The compound's ability to act as a precursor for more complex structures has been extensively explored in academic and industrial settings.

In terms of synthesis, 52090-67-2 can be prepared through various routes, including condensation reactions and cyclization processes. One of the most efficient methods involves the reaction of an appropriate aldehyde with a pyrazolo[3,4-c]pyridine derivative under acidic or basic conditions. This approach not only ensures high yields but also allows for functional group compatibility, making it suitable for large-scale production.

The biological activity of 1-(1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone has been a focal point of recent research. Studies have demonstrated its potential as an inhibitor of certain enzymes and receptors, which could pave the way for its use in therapeutic applications. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results, suggesting its potential in the development of novel drugs for chronic diseases.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metalloorganic frameworks (MOFs) and other advanced materials. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalytic applications.

In conclusion, 1-(1H-pyrazolo[3,4-c]pyridin-1-yl)-Ethanone (CAS No: 52090-67-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with its diverse functional properties, continues to drive innovation in both academic and industrial research. As new findings emerge, this compound is poised to play an even more significant role in advancing scientific knowledge and technological progress.